2-Hydrazinyl-5-Methylpyridine
CAS No.: 4931-01-5
VCID: VC0014905
Molecular Formula: C6H9N3
Molecular Weight: 123.16 g/mol
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Description | 2-Hydrazinyl-5-methylpyridine, also known as (5-methylpyridin-2-yl)hydrazine, is a chemical compound with the molecular formula C6H9N3 . It has a molecular weight of 123.16 g/mol . Synonyms for 2-Hydrazinyl-5-methylpyridine include 2-Hydrazino-5-methylpyridine and 5-Methyl-2-pyridylhydrazine . The compound is also identified by the CAS No. 4931-01-5 . This chemical is available for purchase from chemical vendors . It should be stored in a dark, inert atmosphere and kept in a freezer below -20°C . According to its safety data sheet, 2-Hydrazino-5-methylpyridine may cause respiratory tract irritation, skin irritation, and serious eye irritation, and is harmful if swallowed . A related compound is 2-Hydroxy-5-methylpyridine, also known as 5-Methylpyridin-2(1H)-one, which has a role in organic synthesis . 2-Hydroxy-5-methylpyridine has been found as an impurity in Pirfenidone, an antifibrotic agent . Another related compound is 2-Hydrazinyl-5-methylpyridine hydrochloride, with the formula C6H10ClN3 . |
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CAS No. | 4931-01-5 |
Product Name | 2-Hydrazinyl-5-Methylpyridine |
Molecular Formula | C6H9N3 |
Molecular Weight | 123.16 g/mol |
IUPAC Name | (5-methylpyridin-2-yl)hydrazine |
Standard InChI | InChI=1S/C6H9N3/c1-5-2-3-6(9-7)8-4-5/h2-4H,7H2,1H3,(H,8,9) |
Standard InChIKey | PNVWNMCAGZBUNK-UHFFFAOYSA-N |
SMILES | CC1=CN=C(C=C1)NN |
Canonical SMILES | CC1=CN=C(C=C1)NN |
Synonyms | 5-Methyl-2-pyridylhydrazine |
PubChem Compound | 4153396 |
Last Modified | Sep 17 2023 |
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